1,3:2,4-Bis(3,4-dimethylobenzylideno) sorbitol
1,3:2,4-Bis(3,4-dimethylobenzylideno) sorbitol
Brand Name:
Vulcanchem
CAS No.:
135861-56-2
VCID:
VC0138336
InChI:
InChI=1S/C24H30O6/c1-13-5-7-17(9-15(13)3)23-27-12-20-22(30-23)21(19(26)11-25)29-24(28-20)18-8-6-14(2)16(4)10-18/h5-10,19-26H,11-12H2,1-4H3/t19-,20+,21-,22-,23?,24?/m1/s1
SMILES:
CC1=C(C=C(C=C1)C2OCC3C(O2)C(OC(O3)C4=CC(=C(C=C4)C)C)C(CO)O)C
Molecular Formula:
C24H30O6
Molecular Weight:
414.5 g/mol
1,3:2,4-Bis(3,4-dimethylobenzylideno) sorbitol
CAS No.: 135861-56-2
Main Products
VCID: VC0138336
Molecular Formula: C24H30O6
Molecular Weight: 414.5 g/mol
| CAS No. | 135861-56-2 |
|---|---|
| Product Name | 1,3:2,4-Bis(3,4-dimethylobenzylideno) sorbitol |
| Molecular Formula | C24H30O6 |
| Molecular Weight | 414.5 g/mol |
| IUPAC Name | (1R)-1-[(4R,4aR,8aS)-2,6-bis(3,4-dimethylphenyl)-4,4a,8,8a-tetrahydro-[1,3]dioxino[5,4-d][1,3]dioxin-4-yl]ethane-1,2-diol |
| Standard InChI | InChI=1S/C24H30O6/c1-13-5-7-17(9-15(13)3)23-27-12-20-22(30-23)21(19(26)11-25)29-24(28-20)18-8-6-14(2)16(4)10-18/h5-10,19-26H,11-12H2,1-4H3/t19-,20+,21-,22-,23?,24?/m1/s1 |
| Standard InChIKey | YWEWWNPYDDHZDI-JJKKTNRVSA-N |
| Isomeric SMILES | CC1=C(C=C(C=C1)C2OC[C@H]3[C@@H](O2)[C@H](OC(O3)C4=CC(=C(C=C4)C)C)[C@@H](CO)O)C |
| SMILES | CC1=C(C=C(C=C1)C2OCC3C(O2)C(OC(O3)C4=CC(=C(C=C4)C)C)C(CO)O)C |
| Canonical SMILES | CC1=C(C=C(C=C1)C2OCC3C(O2)C(OC(O3)C4=CC(=C(C=C4)C)C)C(CO)O)C |
| Physical Description | DryPowde |
| PubChem Compound | 18666587 |
| Last Modified | Nov 11 2021 |
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